N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C13H13N7O2S2/c1-2-23-13-17-16-12(24-13)15-10(21)8-20-11(22)5-4-9(18-20)19-7-3-6-14-19/h3-7H,2,8H2,1H3,(H,15,16,21)
• InChI Key: RNRSTKCFKMMZEY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CN2C(=O)C=CC(=N2)N3C=CC=N3
• Molecular Formula: C13H13N7O2S2
• Molecular Weight: 363.4 g/mol

Description

N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C13H13N7O2S2 and its molecular weight is 363.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has delved into the synthesis of heterocycles incorporating a thiadiazole moiety for their potential insecticidal properties against the cotton leafworm, Spodoptera littoralis . Precursors similar to the compound have been used to synthesize a variety of heterocycles, showcasing the versatility of thiadiazole derivatives in chemical synthesis (Fadda et al., 2017).

Biological Activities

• Antitumor and Antioxidant Evaluation

  A study by Hamama et al. (2013) synthesized and evaluated N-substituted-2-amino-1,3,4-thiadiazoles for their antitumor and antioxidant activities. These compounds, related to the core structure of the inquiry, showed promising activities, highlighting the potential of thiadiazole derivatives in pharmacological research (Hamama et al., 2013).

• Coordination Complexes and Antioxidant Activity

  Another study focused on the synthesis of pyrazole-acetamide derivatives and their coordination with Co(II) and Cu(II). These complexes were analyzed for their antioxidant activity, demonstrating significant results and suggesting potential applications in medicinal chemistry (Chkirate et al., 2019).

Antimicrobial Activities

Novel thiadiazine derivatives containing a 1,3,4-thiadiazole group have been synthesized and showed noteworthy antimicrobial effects against various strains, highlighting the importance of thiadiazole derivatives in developing new antimicrobial agents (Yan et al., 2019).

Material Science Applications

In material science, derivatives similar to the mentioned compound have been explored for their potential applications in base oil improvement, showcasing the chemical stability and multi-functional actions of such heterocyclic compounds (Nessim, 2017).